Cas no 1804871-73-5 (6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid
• CAS No: 1804871-73-5
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896168
• Update Time: 2025-10-28

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-5-3(8(13)14)2-4(6(9)10)11-7(5)12(15)16/h2,6H,1H3,(H,13,14)
• InChI Key： WOMQYGBQTMYLDE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.2
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic Acid (CAS No. 1804871-73-5): A Comprehensive Overview

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid (CAS No. 1804871-73-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with a carboxylic acid moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The difluoromethyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the nitro group contributes to its anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The methoxy group plays a crucial role in enhancing the compound's stability and bioavailability, which are essential for its therapeutic efficacy.

The synthesis of 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid involves several well-established chemical reactions. One common approach is to start with 2-chloro-6-(difluoromethyl)pyridine-3-carbonitrile, which undergoes methylation and nitration steps to form the desired product. The carboxylic acid moiety can be introduced through hydrolysis of the nitrile group or via esterification followed by hydrolysis. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

The physicochemical properties of 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid have been extensively studied to understand its behavior in different environments. The compound is moderately soluble in water and exhibits good stability under physiological conditions. Its lipophilicity, as indicated by its logP value, suggests that it can easily penetrate cell membranes, which is advantageous for its pharmacological applications.

In terms of safety and toxicity, preliminary studies have shown that 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for long-term use. These assessments will involve comprehensive in vitro and in vivo studies to evaluate potential side effects and determine safe dosing regimens.

The potential applications of 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid extend beyond traditional medicinal chemistry. For example, it has been explored as a key intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities.

In conclusion, 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylic acid (CAS No. 1804871-73-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.